Cas no 151832-72-3 (1,3-Butadiene-1,1,4,4-d4,2,3-di(methyl-d3)- (9CI))
151832-72-3 structure
Product Name:1,3-Butadiene-1,1,4,4-d4,2,3-di(methyl-d3)- (9CI)
CAS No:151832-72-3
MF:C6H10
MW:92.2052187919617
CID:99428
PubChem ID:71310103
Update Time:2025-04-18
1,3-Butadiene-1,1,4,4-d4,2,3-di(methyl-d3)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,3-Butadiene-1,1,4,4-d4,2,3-di(methyl-d3)- (9CI)
- 1,1,4,4-tetradeuterio-2,3-bis(trideuteriomethyl)buta-1,3-diene
- 2,3-DIMETHYL-1,3-BUTADIENE, [D10]
- 2 3-DIMETHYL-1 3-BUTADIENE-D10 98 ATOM
- 2,3-Bis[(~2~H_3_)methyl](~2~H_4_)buta-1,3-diene
- 2,3-Dimethyl-1,3-butadiene-d10, >=98 atom % D, >=99% (CP), contains hydroquinone as stabilizer
- DTXSID70746064
- 151832-72-3
-
- Inchi: 1S/C6H10/c1-5(2)6(3)4/h1,3H2,2,4H3/i1D2,2D3,3D2,4D3
- InChI Key: SDJHPPZKZZWAKF-ZRKGKEHVSA-N
- SMILES: C(=C(/[2H])\[2H])(\C([2H])([2H])[2H])/C(=C(\[2H])/[2H])/C([2H])([2H])[2H]
Computed Properties
- Exact Mass: 92.141017778g/mol
- Monoisotopic Mass: 92.141017778g/mol
- Isotope Atom Count: 10
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 66
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.815 g/mL at 25 °C(lit.)
- Melting Point: −76 °C(lit.)
- Boiling Point: 68-69 °C(lit.)
- Flash Point: -22 °C
- Refractive Index: n20/D 1.436(lit.)
- Solubility: Not determined
1,3-Butadiene-1,1,4,4-d4,2,3-di(methyl-d3)- (9CI) Security Information
- Hazardous Material transportation number:UN 3295 3/PG 2
- Hazard Category Code: 11
- Safety Instruction: 16-29-33-23
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Hazardous Material Identification:
1,3-Butadiene-1,1,4,4-d4,2,3-di(methyl-d3)- (9CI) Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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